Cas no 1261667-47-3 (Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate)
Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate
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- Inchi: 1S/C13H5F6NO2/c1-22-13(21)4-2-6(14)20-3-5(4)7-8(15)10(17)12(19)11(18)9(7)16/h2-3H,1H3
- InChI Key: OXBIMDYEXOGAIM-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1C1C=NC(=CC=1C(=O)OC)F)F)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 398
- XLogP3: 3.3
- Topological Polar Surface Area: 39.2
Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023026729-250mg |
Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate |
1261667-47-3 | 97% | 250mg |
$734.40 | 2023-09-03 | |
| Alichem | A023026729-500mg |
Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate |
1261667-47-3 | 97% | 500mg |
$970.20 | 2023-09-03 | |
| Alichem | A023026729-1g |
Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate |
1261667-47-3 | 97% | 1g |
$1730.40 | 2023-09-03 |
Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate
Comprehensive Overview of Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate (CAS No. 1261667-47-3)
Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate (CAS No. 1261667-47-3) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its perfluorophenyl and fluoro-substituted pyridine moieties, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications in drug discovery, material science, and specialty chemicals.
The growing interest in fluorinated compounds like Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate stems from their ability to enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). With the rise of precision medicine and targeted drug delivery, fluorinated building blocks are becoming indispensable in modern drug design. Searches for "fluorinated heterocycles in drug discovery" and "perfluorophenyl derivatives applications" have surged, reflecting the compound's relevance in cutting-edge research.
From a synthetic perspective, CAS No. 1261667-47-3 serves as a versatile scaffold for constructing complex molecules. Its electron-deficient aromatic ring facilitates nucleophilic aromatic substitution (SNAr) reactions, a topic frequently searched by chemists under terms like "SNAr reactions with fluorinated pyridines." Additionally, the methyl ester group offers functionalization opportunities, enabling further derivatization for customized applications. This adaptability aligns with the increasing demand for tailor-made intermediates in high-value chemical industries.
Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional halogenated compounds, Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate is designed with selective fluorination, reducing potential ecological impacts. Queries such as "green chemistry fluorinated intermediates" highlight the industry's shift toward sustainable practices. Researchers are investigating its degradation pathways and lifecycle to ensure compliance with global standards like REACH and FDA guidelines.
In material science, the perfluorophenyl group in CAS No. 1261667-47-3 contributes to hydrophobic and oleophobic properties, making it suitable for coatings and surface modifiers. Searches for "fluorinated materials for water repellency" underscore its potential in textiles, electronics, and aerospace applications. The compound's thermal stability further expands its utility in high-performance polymers, a niche explored under keywords like "heat-resistant fluoropolymers."
Analytical characterization of Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate involves advanced techniques such as NMR (19F and 1H), LC-MS, and X-ray crystallography. These methods are critical for quality control and structural validation, topics often searched as "analytical methods for fluorinated compounds." The compound's distinct spectral signatures facilitate its identification in complex mixtures, supporting its use in high-throughput screening and combinatorial chemistry.
Market trends indicate a rising demand for specialty fluorochemicals, driven by sectors like healthcare, electronics, and renewable energy. CAS No. 1261667-47-3 is positioned to meet this demand, with suppliers emphasizing scalable synthesis and purity standards. Industry reports often correlate with search terms like "fluorinated intermediates market growth", reflecting its commercial viability.
In summary, Methyl 2-fluoro-5-(perfluorophenyl)isonicotinate (CAS No. 1261667-47-3) exemplifies the convergence of innovation and practicality in fluorinated chemistry. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, resonate with contemporary scientific and industrial priorities. As research progresses, this compound is poised to play a pivotal role in addressing challenges across diverse fields.
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